3-Acetyl-2-(3-bromophenyl)-1,3-thiazolidine-4-carboxylic acid

• Molecular Formula: C12H12BrNO3S
• Molecular Weight: 330.2 g/mol
• IUPAC Name: 3-acetyl-2-(3-bromophenyl)-1,3-thiazolidine-4-carboxylic acid
• InChI: InChI=1S/C12H12BrNO3S/c1-7(15)14-10(12(16)17)6-18-11(14)8-3-2-4-9(13)5-8/h2-5,10-11H,6H2,1H3,(H,16,17)
• InChI Key: RFZXUKJICMWRJI-UHFFFAOYSA-N
• SMILES: CC(=O)N1C(CSC1C2=CC(=CC=C2)Br)C(=O)O

Description

3-Acetyl-2-(3-bromophenyl)-1,3-thiazolidine-4-carboxylic acid, also known as bromophenylthiazolidine carboxylic acid (BPTC), is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields such as medicine, agriculture, and biotechnology.

Mechanism of Action

The mechanism of action of BPTC is not fully understood. However, studies have suggested that it may inhibit the activity of enzymes involved in various metabolic pathways, leading to the inhibition of cell growth and proliferation.
Biochemical and Physiological Effects:
BPTC has been found to induce apoptosis, a process of programmed cell death, in cancer cells. It has also been reported to inhibit the migration and invasion of cancer cells. BPTC has been shown to modulate the expression of various genes involved in cell cycle regulation, apoptosis, and angiogenesis.

Advantages and Limitations for Lab Experiments

BPTC has several advantages for lab experiments such as its ease of synthesis, low cost, and high stability. However, its solubility in water is limited, which can make it difficult to use in certain experiments. BPTC also has limitations in terms of its specificity and selectivity towards certain targets.

Future Directions

There are several future directions for the research of BPTC. One potential area of research is the development of BPTC-based drugs for the treatment of cancer and other diseases. Another area of research is the investigation of the mechanism of action of BPTC and its interaction with various enzymes and proteins. Further studies are also needed to explore the potential of BPTC in agriculture and biotechnology.
Conclusion:
BPTC is a promising chemical compound with potential applications in various fields such as medicine, agriculture, and biotechnology. Its biological activities, mechanism of action, and biochemical and physiological effects make it a suitable candidate for further research. However, more studies are needed to fully understand its properties and potential applications.

Synthesis Methods

BPTC can be synthesized through a multistep process involving the reaction of 3-bromobenzaldehyde with thiosemicarbazide to form 3-bromo-N'-phenylthiourea. This intermediate is then reacted with acetic anhydride and sodium acetate to form BPTC.

Scientific Research Applications

BPTC has been found to exhibit various biological activities such as anticancer, antifungal, and antibacterial properties. It has been shown to inhibit the growth of various cancer cell lines such as breast, lung, and prostate cancer. BPTC has also been reported to have antifungal activity against Candida albicans and antibacterial activity against Staphylococcus aureus and Escherichia coli.